Cas no 231282-15-8 (3-(aminomethyl)pentan-1-ol)

• Product Name: 3-(aminomethyl)pentan-1-ol
• CAS No: 231282-15-8
• MF: C₆H₁₅NO
• MW: 117.189401865005
• CID: 4642313
• PubChem ID: 231545
• Update Time: 2025-06-15

3-(aminomethyl)pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)pentan-1-ol

• Inchi： 1S/C6H15NO/c1-2-6(5-7)3-4-8/h6,8H,2-5,7H2,1H3
• InChI Key： XRMZDFLZTLVQKQ-UHFFFAOYSA-N
• SMILES： C(O)CC(CN)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 3-(aminomethyl)pentan-1-ol

Introduction to 3-(aminomethyl)pentan-1-ol (CAS No. 231282-15-8)

3-(aminomethyl)pentan-1-ol, with the chemical formula C₆H₁₅NO, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This alcohol derivative features a primary amine group attached to a pentyl chain, making it a versatile building block for the development of various bioactive molecules. The compound's unique structural attributes have positioned it as a valuable intermediate in synthetic pathways, particularly in the creation of peptidomimetics and enzyme inhibitors. Its molecular architecture allows for modifications that can fine-tune physicochemical properties, enhancing drug-like characteristics such as solubility, bioavailability, and metabolic stability.

The CAS No. 231282-15-8 identifier is a critical reference point for researchers and manufacturers, ensuring precise identification and traceability of this chemical substance. The compound's synthesis typically involves the reaction of pentan-1-ol with ammonia or an amine source under controlled conditions, followed by functional group transformations to introduce the desired modifications. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution reactions, have been employed to optimize yield and purity.

In recent years, 3-(aminomethyl)pentan-1-ol has garnered attention in the development of novel therapeutic agents. Its bifunctional nature—combining both hydrophilic and lipophilic regions—makes it an excellent candidate for designing molecules that can interact with biological targets in complex systems. For instance, studies have explored its utility in creating peptidomimetics that mimic the structure of bioactive peptides while avoiding their inherent drawbacks, such as rapid degradation or immunogenicity.

One notable application lies in the synthesis of enzyme inhibitors. The primary amine group can be readily converted into various pharmacophores through reductive amination, alkylation, or amidation reactions. This flexibility has enabled the design of inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes, cancer, and inflammation. Recent research has highlighted its role in developing kinase inhibitors, where its structural motif provides optimal binding interactions with ATP pockets in protein kinases.

The compound's potential extends beyond pharmaceuticals into agrochemicals and specialty chemicals. In agrochemical research, derivatives of 3-(aminomethyl)pentan-1-ol have been investigated for their ability to enhance the efficacy of plant growth regulators or as precursors to systemic insecticides. The ability to modify its core structure allows chemists to tailor properties such as volatility, persistence, and target specificity, making it a promising candidate for sustainable agricultural solutions.

From a computational chemistry perspective, 3-(aminomethyl)pentan-1-ol serves as an important model system for studying molecular interactions. High-throughput virtual screening (HTVS) and molecular dynamics (MD) simulations have been employed to predict binding affinities and optimize lead compounds derived from this scaffold. These computational approaches not only accelerate drug discovery but also provide insights into the mechanistic aspects of molecular recognition processes.

The synthesis and handling of 3-(aminomethyl)pentan-1-ol require adherence to stringent quality control measures to ensure consistency and reliability in downstream applications. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm purity and structural integrity. Advances in continuous flow chemistry have also enabled scalable production methods that enhance reproducibility while minimizing waste.

Future directions in the study of 3-(aminomethyl)pentan-1-ol may involve exploring its role in biodegradable polymers or as a precursor for liquid crystals used in display technologies. Its ability to undergo polymerization reactions while maintaining functional groups makes it an attractive candidate for materials science applications. Additionally, green chemistry principles are being integrated into its synthetic routes to reduce environmental impact without compromising yield or performance.

In conclusion,3-(aminomethyl)pentan-1-ol (CAS No. 231282-15-8) represents a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features continue to inspire innovation in drug discovery, materials science, and industrial chemistry. As research progresses，this compound is poised to play an increasingly significant role in addressing global challenges through advanced chemical solutions.